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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-benzyloxyaniline, a versatile

aromatic amine that has garnered significant interest in organic synthesis and medicinal

chemistry. This document details its historical context, synthesis methodologies,

physicochemical properties, and its burgeoning role as a key building block in the development

of novel therapeutic agents. Particular emphasis is placed on its applications in the synthesis of

compounds targeting neurological disorders and infectious diseases. Detailed experimental

protocols for its preparation are provided, alongside a discussion of its derivatives' interaction

with key biological pathways, such as the NF-κB signaling cascade.

Introduction and Historical Context
2-Benzyloxyaniline, also known as o-(benzyloxy)aniline or 2-(phenylmethoxy)benzenamine, is

an organic compound featuring a benzyloxy group ortho to an amino group on a benzene ring.

While a detailed historical account of its initial "discovery" is not extensively documented in

scientific literature, its synthesis and utility as a chemical intermediate became more prominent

from the mid-20th century. The earliest widely cited synthesis appears in a 1954 publication in

the Journal of the American Chemical Society. Since then, its importance has grown steadily,
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transitioning from a laboratory curiosity to a valuable precursor in the synthesis of complex

heterocyclic structures and pharmacologically active molecules.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 2-benzyloxyaniline is

presented in the table below, providing a ready reference for laboratory use.

Property Value Reference(s)

Molecular Formula C₁₃H₁₃NO [1]

Molecular Weight 199.25 g/mol [1]

CAS Number 20012-63-9 [1]

Appearance
White to off-white or brown

solid

Melting Point 35-39 °C [1]

Boiling Point 113 °C at 0.1 mmHg

Solubility

Soluble in common organic

solvents such as

dichloromethane, chloroform,

and ethyl acetate.

pKa ~4.4 (of the anilinium ion)

Synthesis of 2-Benzyloxyaniline: Experimental
Protocols
The most common and efficient synthesis of 2-benzyloxyaniline is a two-step process starting

from 2-nitrophenol. This method involves a Williamson ether synthesis to introduce the benzyl

group, followed by the reduction of the nitro group to the desired amine.

Logical Workflow for the Synthesis of 2-Benzyloxyaniline
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Start: 2-Nitrophenol

Step 1: Williamson Ether Synthesis
(O-Benzylation)

Benzyl halide,
Base (e.g., K₂CO₃)

Intermediate: 2-Benzyloxynitrobenzene

Step 2: Nitro Group Reduction

Reducing agent
(e.g., H₂/Pd-C or SnCl₂/HCl)

Product: 2-Benzyloxyaniline

Reaction Setup Reaction Workup and Purification

Dissolve 2-nitrophenol
in acetone Add K₂CO₃ Add benzyl chloride Reflux for 12-24h Cool and filter Evaporate solvent Purify crude product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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